Cas no 2172463-00-0 (2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid
• CAS No: 2172463-00-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6378794
• PubChem ID: 165530185
• Update Time: 2025-10-24

2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid
• 2-{1-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl}acetic acid
• 2172463-00-0
• EN300-1578338

• Inchi： 1S/C28H32N2O5/c31-26(30-14-6-9-19(30)15-27(32)33)16-25(18-7-5-8-18)29-28(34)35-17-24-22-12-3-1-10-20(22)21-11-2-4-13-23(21)24/h1-4,10-13,18-19,24-25H,5-9,14-17H2,(H,29,34)(H,32,33)
• InChI Key： OAGMPTCRVGBFBW-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid

Comprehensive Analysis of 2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid (CAS No. 2172463-00-0)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid (CAS No. 2172463-00-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclobutyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, plays a pivotal role in modern drug discovery and bioconjugation strategies. Researchers and industry professionals are increasingly focusing on its applications due to its unique properties and versatility in organic synthesis.

The compound's Fmoc-protected amino acid moiety makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and peptidomimetics. With the growing demand for peptide-based drugs—driven by their high specificity and lower toxicity compared to small molecules—2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid has garnered attention for its potential in creating novel bioactive compounds. Its pyrrolidine backbone further enhances its utility in constructing constrained peptides, which are critical for improving metabolic stability and bioavailability.

From an SEO perspective, trending queries such as "Fmoc-protected amino acids in peptide synthesis" and "applications of cyclobutyl derivatives in drug design" highlight the relevance of this compound. Additionally, the rise of AI-driven drug discovery has spurred interest in building blocks like this, as they enable the rapid assembly of diverse molecular libraries for high-throughput screening. The compound's CAS No. 2172463-00-0 is often searched alongside terms like "peptide coupling reagents" and "non-natural amino acids," reflecting its niche yet expanding role in medicinal chemistry.

Another key aspect of 2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid is its compatibility with green chemistry principles. As sustainability becomes a priority in pharmaceutical manufacturing, researchers are exploring eco-friendly synthesis routes for such intermediates. The compound's structural features, including the acetic acid tail, facilitate further derivatization under mild conditions, reducing the need for hazardous reagents—a topic frequently discussed in forums and publications focused on sustainable drug development.

In conclusion, 2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid represents a convergence of innovation in peptide therapeutics, drug design, and sustainable chemistry. Its CAS No. 2172463-00-0 serves as a gateway for researchers exploring advanced synthetic methodologies and bioactive molecule construction. As the scientific community continues to address challenges like peptide delivery and oral bioavailability, this compound is poised to remain a critical tool in the toolkit of chemists and pharmacologists worldwide.